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Compound of Interest

Compound Name:
Trioxo(triphenylsilyloxy)rhenium(VI

I)

Cat. No.: B3146729 Get Quote

Safe Handling of
Trioxo(triphenylsilyloxy)rhenium(VII): A
Comprehensive Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling

Trioxo(triphenylsilyloxy)rhenium(VII), a specialized organometallic compound. Given the

absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are

based on the known hazards of related high-valent rhenium-oxo complexes, organometallic

compounds in general, and the triphenylsilyl moiety. A cautious approach is paramount.

Hazard Assessment and Key Safety Considerations
Trioxo(triphenylsilyloxy)rhenium(VII) is a high-valent organorhenium compound. While some

rhenium compounds exhibit low toxicity, others are investigated for potent biological activity,

including as anticancer agents. Therefore, this compound should be handled as potentially

hazardous. The primary risks are associated with inhalation, skin contact, and eye contact.

Thermal decomposition may release hazardous fumes.
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Strict adherence to PPE protocols is mandatory to minimize exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield

Provides protection against

splashes and potential

projectiles.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene)

Protects against skin contact

and absorption.

Body Protection Flame-resistant lab coat
Protects against spills and

splashes.

Respiratory Protection
Use in a certified chemical

fume hood

Prevents inhalation of

potentially toxic powders or

vapors. A respirator may be

required for certain operations.

Operational Plan: Step-by-Step Handling
Procedures
All operations involving Trioxo(triphenylsilyloxy)rhenium(VII) must be conducted in a well-

ventilated laboratory, preferably within a certified chemical fume hood.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area. Keep it away from incompatible materials such as strong oxidizing

agents and moisture.

3.2. Weighing and Transfer

Preparation: Ensure the chemical fume hood is operational and the work area is clean and

uncluttered. Assemble all necessary equipment (spatulas, weighing paper, reaction vessels)

within the hood.
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Weighing: Carefully weigh the desired amount of the compound on weighing paper or in a

tared vessel inside the fume hood to minimize the risk of inhalation.

Transfer: Use a spatula to transfer the solid compound to the reaction vessel. Avoid

generating dust. If the compound is a solution, use a syringe or cannula for transfers.

3.3. Reaction Setup and Execution

Inert Atmosphere: For reactions sensitive to air or moisture, use standard Schlenk line or

glovebox techniques.

Temperature Control: If heating is required, use a well-controlled heating mantle or oil bath.

Monitor the reaction for any signs of uncontrolled exothermic activity.

Disposal Plan
All waste materials contaminated with Trioxo(triphenylsilyloxy)rhenium(VII) must be treated

as hazardous waste.

Solid Waste: Collect contaminated solid waste (e.g., gloves, weighing paper, paper towels) in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste from the reaction and cleaning procedures in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Quantitative Data Summary
Due to the lack of specific data for Trioxo(triphenylsilyloxy)rhenium(VII), the following table

includes information on related compounds.
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Property Value Compound

Molecular Formula C₁₈H₁₅O₄ReSi
Trioxo(triphenylsilyloxy)rheniu

m(VII)

Molecular Weight 509.60 g/mol
Trioxo(triphenylsilyloxy)rheniu

m(VII)

Toxicity Data (LD50/LC50) Not available
Trioxo(triphenylsilyloxy)rheniu

m(VII)

Occupational Exposure Limits Not established
Trioxo(triphenylsilyloxy)rheniu

m(VII)

Experimental Workflow Diagram
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To cite this document: BenchChem. [Personal protective equipment for handling
Trioxo(triphenylsilyloxy)rhenium(VII)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3146729#personal-protective-equipment-for-
handling-trioxo-triphenylsilyloxy-rhenium-vii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3146729#personal-protective-equipment-for-handling-trioxo-triphenylsilyloxy-rhenium-vii
https://www.benchchem.com/product/b3146729#personal-protective-equipment-for-handling-trioxo-triphenylsilyloxy-rhenium-vii
https://www.benchchem.com/product/b3146729#personal-protective-equipment-for-handling-trioxo-triphenylsilyloxy-rhenium-vii
https://www.benchchem.com/product/b3146729#personal-protective-equipment-for-handling-trioxo-triphenylsilyloxy-rhenium-vii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3146729?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3146729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

